Cas no 2445790-57-6 (2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride)

• Product Name: 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride
• CAS No: 2445790-57-6
• MF: C₁₀H₁₅BrClNO
• MW: 280.589201211929
• MDL: MFCD32692141
• CID: 5668305
• PubChem ID: 154845785
• Update Time: 2025-07-14

2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-amino-2-bromo-β-methyl-, hydrochloride (1:1) (ACI)
• 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride

• MDL： MFCD32692141
• Inchi： 1S/C10H14BrNO.ClH/c1-10(12,7-13)6-8-4-2-3-5-9(8)11;/h2-5,13H,6-7,12H2,1H3;1H
• InChI Key： GMFWLLCAQIVQTL-UHFFFAOYSA-N
• SMILES： Cl.BrC1C(CC(CO)(C)N)=CC=CC=1

Additional information on 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride

Comprehensive Overview of 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride (CAS No. 2445790-57-6)

2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride (CAS No. 2445790-57-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and methylpropanol structural motifs, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and functional groups.

The compound's CAS No. 2445790-57-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure, featuring an amino group and a hydrochloride salt form, enhances its solubility and stability, making it suitable for various experimental conditions. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they are often used in high-throughput screening and machine learning models to predict bioactive molecules.

In the context of green chemistry, 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride is also being explored for its potential in sustainable synthesis methods. Researchers are investigating eco-friendly catalysts and solvents to optimize its production, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aligns with the growing demand for sustainable pharmaceuticals and biodegradable intermediates, which are frequently searched topics in scientific and industrial forums.

Another area of interest is the compound's potential role in central nervous system (CNS) research. Its structural similarity to certain neurotransmitter analogs has prompted studies into its effects on neurological pathways. This is particularly relevant given the rising prevalence of neurodegenerative diseases and the urgent need for novel therapeutic agents. Online searches for CNS drug development and neuropharmacology often lead to discussions about compounds like CAS No. 2445790-57-6.

From a technical perspective, the synthesis and purification of 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride require precise control of reaction conditions. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and accurate characterization. These methods are frequently searched by chemists and lab technicians, reflecting the compound's relevance in analytical chemistry and quality control protocols.

In summary, 2-amino-3-(2-bromophenyl)-2-methylpropan-1-ol hydrochloride (CAS No. 2445790-57-6) is a multifaceted compound with broad applications in drug discovery, sustainable chemistry, and neurological research. Its unique properties and growing relevance in AI-aided molecular design make it a valuable subject for ongoing scientific exploration. As interest in precision medicine and green synthesis continues to rise, this compound is poised to remain a key player in cutting-edge chemical and pharmaceutical research.